Cas no 1236193-29-5 (3-(N,N-Diboc-amino)-2-methyl-propanol)

• Product Name: 3-(N,N-Diboc-amino)-2-methyl-propanol
• CAS No: 1236193-29-5
• MF: C₁₄H₂₇NO₅
• MW: 289.367884874344
• CID: 5527254
• Update Time: 2025-07-02

3-(N,N-Diboc-amino)-2-methyl-propanol Chemical and Physical Properties

Names and Identifiers

• 3-(N,N-DIBOC-AMINO)-2-METHYL-PROPANOL
• Imidodicarbonic acid, 2-(3-hydroxy-2-methylpropyl)-, 1,3-bis(1,1-dimethylethyl) ester, (-)-
• 3-(N,N-Diboc-amino)-2-methyl-propanol

• Inchi： 1S/C14H27NO5/c1-10(9-16)8-15(11(17)19-13(2,3)4)12(18)20-14(5,6)7/h10,16H,8-9H2,1-7H3
• InChI Key： RDUCKBWBPKKNBY-UHFFFAOYSA-N
• SMILES： C(O)C(C)CN(C(OC(C)(C)C)=O)C(OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 9

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 359.8±44.0 °C at 760 mmHg
• Flash Point: 171.4±28.4 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

3-(N,N-Diboc-amino)-2-methyl-propanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(N,N-Diboc-amino)-2-methyl-propanol

Recent Advances in the Application of 3-(N,N-Diboc-amino)-2-methyl-propanol (CAS: 1236193-29-5) in Chemical Biology and Pharmaceutical Research

3-(N,N-Diboc-amino)-2-methyl-propanol (CAS: 1236193-29-5) is a crucial intermediate in the synthesis of various biologically active compounds, particularly in the field of peptide and small-molecule drug development. Recent studies have highlighted its significance in protecting amino groups during complex synthetic routes, enabling the production of high-purity pharmaceutical agents. This research briefing consolidates the latest findings on its applications, synthetic methodologies, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(N,N-Diboc-amino)-2-methyl-propanol as a key building block in the synthesis of novel protease inhibitors. The researchers utilized its Boc-protected amine functionality to achieve selective coupling with carboxylic acid derivatives, yielding compounds with enhanced stability and bioavailability. The study reported a 15-20% improvement in yield compared to traditional protecting groups, underscoring its efficiency in multi-step syntheses.

In parallel research, scientists at MIT have explored the compound's role in creating targeted drug delivery systems. By incorporating 3-(N,N-Diboc-amino)-2-methyl-propanol into polymer backbones, they developed pH-responsive nanocarriers that demonstrate exceptional payload release profiles in tumor microenvironments. This innovation, detailed in a 2024 Nature Biotechnology publication, shows promise for improving chemotherapy efficacy while reducing systemic toxicity.

Analytical advancements have also emerged regarding the characterization of 1236193-29-5. A recent Analytical Chemistry article presented a novel LC-MS method for detecting trace impurities in commercial batches of the compound, achieving detection limits below 0.01%. This development addresses growing concerns about batch-to-batch variability in pharmaceutical manufacturing, particularly for GMP-grade materials.

The compound's stability under various conditions has been systematically investigated. Thermal analysis studies reveal that 3-(N,N-Diboc-amino)-2-methyl-propanol maintains structural integrity up to 150°C, making it suitable for high-temperature reactions. However, researchers caution against prolonged exposure to strong acids, which can lead to premature deprotection and subsequent side reactions.

Emerging applications extend beyond traditional drug development. A groundbreaking 2024 study in Cell Chemical Biology reported the successful incorporation of 1236193-29-5 derivatives into PROTAC (PROteolysis TArgeting Chimera) molecules. These bifunctional compounds demonstrated remarkable efficiency in degrading previously "undruggable" targets, opening new avenues for cancer therapy and neurodegenerative disease treatment.

As the pharmaceutical industry increasingly focuses on personalized medicine, the versatility of 3-(N,N-Diboc-amino)-2-methyl-propanol positions it as a valuable tool for creating patient-specific therapeutics. Ongoing clinical trials featuring compounds derived from this intermediate are expected to report preliminary results in late 2024, potentially validating its role in next-generation drug development.